N-methyl-1,2,3,4-tetrahydroisoquinoline-7-carboxamide hydrochloride
Overview
Description
N-methyl-1,2,3,4-tetrahydroisoquinoline-7-carboxamide hydrochloride (MTIC) is a synthetic compound that has been studied for its potential applications in scientific research. MTIC has a wide range of properties and can be used in various applications, such as in biochemical and physiological studies, as well as in laboratory experiments.
Scientific Research Applications
N-methyl-1,2,3,4-tetrahydroisoquinoline-7-carboxamide hydrochloride has been studied for its potential applications in scientific research. It has been used as a tool in biochemical and physiological studies, as well as in laboratory experiments. In particular, this compound has been used to study the effect of drugs on the central nervous system, as well as to investigate the mechanism of action of certain drugs. It has also been used to study the effects of various drugs on the cardiovascular system, as well as to investigate the effects of certain drugs on the endocrine system.
Mechanism of Action
N-methyl-1,2,3,4-tetrahydroisoquinoline-7-carboxamide hydrochloride acts as an agonist at the N-methyl-D-aspartate (NMDA) receptor. It binds to the NMDA receptor and activates it, resulting in the release of neurotransmitters such as glutamate and glycine. The activation of the NMDA receptor leads to an increase in neuronal excitability, which can have various effects on the body, such as an increase in the release of hormones and the regulation of certain metabolic pathways.
Biochemical and Physiological Effects
This compound has been studied for its effects on the body. It has been found to have a number of biochemical and physiological effects, such as an increase in the release of hormones, an increase in neuronal excitability, and an increase in the activity of certain metabolic pathways. In addition, this compound has been found to have an effect on the cardiovascular system, as well as on the endocrine system.
Advantages and Limitations for Lab Experiments
N-methyl-1,2,3,4-tetrahydroisoquinoline-7-carboxamide hydrochloride has several advantages when used in laboratory experiments. It is easy to synthesize and is relatively inexpensive. In addition, it is relatively stable and can be stored for long periods of time. However, it has some limitations. It is not very soluble in water, so it must be dissolved in organic solvents before it can be used in experiments. In addition, it can be toxic in high doses, so it must be handled with care.
Future Directions
There are a number of potential future directions for the use of N-methyl-1,2,3,4-tetrahydroisoquinoline-7-carboxamide hydrochloride. It could be used to study the effects of various drugs on the central nervous system, as well as to investigate the mechanism of action of certain drugs. It could also be used to study the effects of certain drugs on the cardiovascular system, as well as to investigate the effects of certain drugs on the endocrine system. In addition, this compound could be used in the development of new drugs and therapeutic agents. Finally, it could be used to study the effects of certain drugs on the body's metabolism and to investigate the effects of certain drugs on the immune system.
Synthesis Methods
N-methyl-1,2,3,4-tetrahydroisoquinoline-7-carboxamide hydrochloride is synthesized using a two-step process. The first step involves the reaction of 1,2,3,4-tetrahydroisoquinoline-7-carboxamide with methyl iodide, resulting in the formation of N-methyl-1,2,3,4-tetrahydroisoquinoline-7-carboxamide. The second step involves the reaction of this intermediate with hydrochloric acid, resulting in the formation of this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-methyl-1,2,3,4-tetrahydroisoquinoline-7-carboxamide hydrochloride involves the reaction of N-methyl-1,2,3,4-tetrahydroisoquinoline with chloroacetyl chloride followed by reaction with ammonia to form the carboxamide. The carboxamide is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "N-methyl-1,2,3,4-tetrahydroisoquinoline", "Chloroacetyl chloride", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "N-methyl-1,2,3,4-tetrahydroisoquinoline is reacted with chloroacetyl chloride in the presence of a base such as triethylamine to form N-methyl-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid chloride.", "The carboxylic acid chloride is then reacted with ammonia in the presence of a base such as triethylamine to form N-methyl-1,2,3,4-tetrahydroisoquinoline-7-carboxamide.", "The carboxamide is then reacted with hydrochloric acid to form N-methyl-1,2,3,4-tetrahydroisoquinoline-7-carboxamide hydrochloride." ] } | |
CAS RN |
2703779-09-1 |
Molecular Formula |
C11H15ClN2O |
Molecular Weight |
226.7 |
Purity |
95 |
Origin of Product |
United States |
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